Cas no 111711-68-3 (2-Pyrrolidinone,5-ethoxy-1-(2-thienylsulfonyl)-)

• Product Name: 2-Pyrrolidinone,5-ethoxy-1-(2-thienylsulfonyl)-
• CAS No: 111711-68-3
• MF: C₁₀H₁₃NO₄S₂
• MW: 275.344520330429
• CID: 177983
• PubChem ID: 3086701
• Update Time: 2025-04-19

2-Pyrrolidinone,5-ethoxy-1-(2-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-ethoxy-1-(2-thienylsulfonyl)-
• 5-ethoxy-1-thiophen-2-ylsulfonylpyrrolidin-2-one
• DTXSID40912274
• 2-Pyrrolidinone, 5-ethoxy-1-(2-thienylsulfonyl)-
• BRN 4753304
• 111711-68-3
• SCHEMBL9669953
• 5-Ethoxy-1-(2-thienylsulfonyl)-2-pyrrolidinone
• 5-ETHOXY-1-(THIOPHENE-2-SULFONYL)PYRROLIDIN-2-ONE

• Inchi： 1S/C10H13NO4S2/c1-2-15-9-6-5-8(12)11(9)17(13,14)10-4-3-7-16-10/h3-4,7,9H,2,5-6H2,1H3
• InChI Key： LQMJHVVIPNWTCJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1C(CCC1OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 275.02869
• Monoisotopic Mass: 275.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 415.7°Cat760mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.601
• PSA: 63.68
• LogP: 2.44050